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Introduction
Cummingtonite, a monoclinic amphibole with the general chemical formula

(Mg,Fe²⁺)₇Si₈O₂₂(OH)₂, is a key indicator mineral in metamorphic petrology.[1] Its presence

and association with other minerals provide valuable insights into the pressure, temperature,

and compositional conditions of rock formation and subsequent metamorphic events. This

technical guide offers a comprehensive overview of the common mineral assemblages

associated with cummingtonite, supported by quantitative data, detailed experimental

protocols for analysis, and visual representations of these complex relationships.

Mineralogical Associations of Cummingtonite
Cummingtonite is predominantly found in medium-grade metamorphic rocks, particularly

those with magnesium- and iron-rich compositions.[1][2][3][4][5][6] Its formation is typically

associated with the metamorphism of mafic and ultramafic rocks, as well as iron formations.[1]

[2][3][4][5][6] The specific mineral assemblage coexisting with cummingtonite is highly

dependent on the protolith chemistry and the metamorphic grade, ranging from greenschist to

amphibolite and even granulite facies conditions.[1][7][8]

Common minerals found in association with cummingtonite include:

Amphiboles: Hornblende, Actinolite, Anthophyllite, Gedrite, Grunerite[2][3][4][5][9][10]
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Pyroxenes: Orthopyroxene (Hypersthene), Clinopyroxene[2][5][7]

Garnet: Primarily almandine-rich varieties[4][9]

Micas: Biotite[4][9]

Chlorite: Magnesium-rich clinochlore[2][4][5][9]

Olivine[7]

Plagioclase Feldspar[4][9]

Quartz[1][4][7][9]

Iron Oxides: Magnetite, Hematite[1][4][7][9][10]

Other Minerals: Talc, Serpentine-antigorite minerals[2][5]

The coexistence of these minerals with cummingtonite defines specific metamorphic facies

and provides constraints for thermodynamic modeling of petrogenetic processes. For instance,

the association of cummingtonite with orthopyroxene and quartz generally indicates higher

temperatures.[7]

Quantitative Data on Cummingtonite Associations
The chemical composition of cummingtonite and its coexisting minerals provides quantitative

constraints on the pressure and temperature conditions of metamorphism. The following tables

summarize representative data from various studies.

Table 1: Mineral Compositions (Electron Microprobe Data) of Coexisting Cummingtonite and

Hornblende in Amphibolite
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Oxide (wt%) Cummingtonite Hornblende

SiO₂ 52.10 45.80

TiO₂ 0.15 1.20

Al₂O₃ 1.80 10.50

FeO 25.50 15.20

MnO 0.80 0.20

MgO 15.50 12.30

CaO 1.20 11.80

Na₂O 0.10 1.50

K₂O 0.05 0.80

Total 97.20 99.30

Note: Data are representative and compiled from multiple sources. Actual compositions can

vary significantly based on the specific geological setting.

Table 2: Estimated Pressure-Temperature (P-T) Conditions for Cummingtonite-Bearing

Assemblages

Rock Type
Associated
Minerals

Temperature (°C) Pressure (kbar)

Metamorphosed Iron

Formation

Grunerite, Magnetite,

Quartz
550 - 650 3 - 5

Amphibolite
Hornblende,

Plagioclase, Garnet
600 - 750 5 - 8

Granulite
Orthopyroxene,

Clinopyroxene, Garnet
750 - 850 7 - 10

Calc-silicate Rock
Hornblende, Calcite,

Garnet, Plagioclase
550 - 600 6.5 ± 0.6
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Data synthesized from various petrological studies and thermodynamic models.[7][8]

Experimental Protocols for Mineral Analysis
The characterization of cummingtonite and its associated minerals involves a multi-faceted

approach combining petrographic analysis with advanced analytical techniques.

Sample Preparation
Thin Section Preparation: A slice of the rock sample is mounted on a glass slide and ground

down to a standard thickness of 30 micrometers. This allows for the examination of the

rock's texture and mineralogy using a petrographic microscope.

Polished Section Preparation: For electron microprobe analysis, a highly polished surface of

the rock chip or thin section is prepared to ensure a flat and smooth surface for the electron

beam interaction.

Petrographic Microscopy
Transmitted Light Microscopy: The thin section is examined using a polarizing microscope to

identify the constituent minerals based on their optical properties, such as color,

pleochroism, birefringence, and extinction angle. Textural relationships, such as grain size,

shape, and the spatial distribution of minerals, are also documented.

Reflected Light Microscopy: This technique is used to identify opaque minerals, such as

magnetite and other oxides, based on their reflectance and color.

Electron Probe Microanalysis (EPMA)
Instrumentation: An electron probe microanalyzer is used to obtain quantitative chemical

compositions of individual mineral grains.

Procedure:

A focused beam of electrons is directed onto the polished surface of the mineral grain.

The interaction of the electron beam with the sample generates characteristic X-rays for

each element present.
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Wavelength-dispersive spectrometers (WDS) are used to measure the intensity of these

X-rays.

The intensity data is then compared to that of known standards to calculate the

concentration of each element.

An accelerating voltage of 15 kV and a beam current of 10-20 nA are typically used for

silicate mineral analysis.

Thermodynamic Modeling
Software: Programs such as THERMOCALC or MELTS are used to calculate phase

equilibria and construct pressure-temperature (P-T) diagrams.

Input Data: The bulk rock composition, obtained from whole-rock geochemical analysis, and

the chemical compositions of the individual minerals, determined by EPMA, are used as

input for the models.

Output: The models generate P-T diagrams that show the stability fields of different mineral

assemblages, allowing for the determination of the metamorphic conditions under which the

rock formed.

Visualizations
Signaling Pathways and Logical Relationships
The formation of cummingtonite and its associated minerals is a result of complex

metamorphic reactions. The following diagram illustrates the general paragenetic sequence in

a metamorphosed iron formation.

Iron-Rich Sedimentary Rock
(Siderite, Chert, Iron Hydroxides)

Greenschist Facies
(Stilpnomelane, Minnesotaite, Magnetite, Quartz)

Increasing T & P Amphibolite Facies
(Cummingtonite/Grunerite, Hornblende, Garnet, Magnetite, Quartz)

Increasing T & P Granulite Facies
(Orthopyroxene, Clinopyroxene, Fayalite, Magnetite, Quartz)

Increasing T & P

Click to download full resolution via product page

Caption: Generalized metamorphic pathway for the formation of cummingtonite in iron

formations.
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Experimental Workflow
The following diagram outlines the typical workflow for the analysis of a cummingtonite-

bearing rock sample.
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Click to download full resolution via product page

Caption: Standard experimental workflow for the petrological analysis of cummingtonite-

bearing rocks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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